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Introduction
Rescalure is a synthetic pheromone that mimics the sex pheromone of the female California

red scale (Aonidiella aurantii), a significant pest in citrus and other crops. It is a key component

of Integrated Pest Management (IPM) programs, primarily utilized for mating disruption.[1][2][3]

As a non-toxic agent, Rescalure offers a species-specific and environmentally sound approach

to pest control by interfering with the ability of male scales to locate females, thereby disrupting

reproduction.[4] This document provides detailed application notes and experimental protocols

for the use of Rescalure, primarily in the form of the commercially available product

CheckMate® CRS, within an IPM framework.

Data Presentation
Table 1: Rescalure Product Specifications (CheckMate®
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Parameter Value Source

Active Ingredient

Rescalure (mixture of (3S,

6R)-3-methyl-6-isopropenyl-9-

decen-1-yl acetate and (3S,

6S)-3-methyl-6-isopropenyl-9-

decen-1-yl acetate)

Formulation
Slow-Release Generator (SR)

Dispenser

Pheromone Content 70 mg per dispenser

Release Duration One full calendar year [2][5]

Table 2: Application and Monitoring Parameters for
Rescalure in Citrus Orchards

Parameter Recommendation Source

Application Rate 180 dispensers per acre [1]

Deployment Timing
Prior to the first or second flight

of male scales
[1]

Dispenser Placement

Inner part of the tree canopy,

at mid-height (approx. 6 feet)

on sturdy branches

[1]

Monitoring Trap Density

2-4 pheromone traps per 10-

acre block (plus 2 for each

additional 10 acres)

[1][6]

Lure Replacement Monthly [6][7]

Trap Checking Interval Every two weeks [6][7]

Table 3: Efficacy of Rescalure (CheckMate® CRS) in
Field Trials for California Red Scale Management
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Efficacy Metric Result Source

Reduction in Male Flight Trap

Catches
90% average reduction [8]

Reduction in Twig and Leaf

Infestations
95% reduction [8]

Reduction in Highly Scale-

Infested Fruit
75% reduction [8]

Reduction in Damaged Fruit

(>5 scales)

60-80% compared to untreated

plots
[9]

Experimental Protocols
Protocol 1: Monitoring California Red Scale Populations
Using Pheromone Traps
Objective: To monitor male California red scale flight activity to determine population density

and timing for IPM interventions.

Materials:

Pheromone traps (e.g., sticky scale cards)

Rescalure-baited pheromone lures (septa)

Hand lens

Data recording sheets or digital device

Procedure:

Trap Placement: In early spring (February-March), deploy 2-4 pheromone traps per 10-acre

block. For larger blocks, add two traps for each additional 10 acres.[1][6] Hang traps within

the tree canopy, approximately 5-6 feet from the ground.[6]
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Lure Installation: Place one Rescalure septa lure inside each trap according to the

manufacturer's instructions.

Trap Inspection: Check traps every two weeks.[6][7]

Data Collection:

Count the number of male California red scale captured on each trap.

For traps with high capture rates (>200 males), count the males within the designated

bolded squares (representing 20% of the area) and multiply by five to estimate the total.[6]

Record the counts for each trap on a data sheet, noting the date and trap location.

Maintenance: Replace the sticky cards as needed to ensure stickiness. Replace the

pheromone lures monthly to maintain a consistent release rate.[6][7]

Biofix Determination: The date of the first consistent male capture is considered the "biofix,"

which is used to initiate degree-day calculations to predict subsequent generations.[6]

Protocol 2: Application of Rescalure Mating Disruption
Dispensers
Objective: To deploy Rescalure dispensers for season-long mating disruption of California red

scale.

Materials:

CheckMate® CRS dispensers

Orchard map

Personal protective equipment (as recommended by the product label)

Procedure:

Timing: Apply dispensers prior to the first or second anticipated flight of male scales.[1]

Application before the first flight can provide season-long protection.[1]
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Application Rate: Distribute 180 dispensers evenly per acre throughout the orchard.[1]

Dispenser Placement:

Hang each dispenser from a sturdy branch, approximately 1-inch in diameter, within the

inner part of the tree canopy.[1]

Place dispensers at a height of approximately 6 feet or higher.[1]

Ensure dispensers are placed after pruning to avoid accidental removal.[1]

Reinforcement: In areas with persistent and prevalent wind, the upwind edge of the orchard

may require a higher density of dispensers.

Record Keeping: Note the date of application and the areas treated on an orchard map.

Protocol 3: Assessing the Efficacy of Rescalure Mating
Disruption
Objective: To evaluate the effectiveness of the Rescalure mating disruption program by

measuring key pest population and damage indicators.

Materials:

Pheromone traps and lures

Hand lens

Fruit and leaf sampling bags

Data recording sheets

Procedure:

Male Trap Suppression:

Maintain pheromone traps in both the mating disruption-treated and untreated control

plots.
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Compare the cumulative male captures in the treated plots to the control plots throughout

the season. A significant reduction in captures indicates successful disruption.

Leaf and Twig Infestation:

At key times during the season (e.g., August and November), randomly select a

predetermined number of trees in both treated and control plots.[10]

From each tree, collect a set number of leaf and twig samples.

Examine the samples under magnification and record the percentage of leaves and twigs

infested with California red scale.

Fruit Infestation at Harvest:

At harvest, collect a random sample of fruit from both treated and control plots. A

suggested sample size is 25 fruits from 20 trees per block.[6][7]

Visually inspect each fruit for the presence of California red scale.

Categorize the fruit based on the level of infestation (e.g., no scales, 1-5 scales, >5

scales).[9]

Calculate the percentage of infested fruit and the severity of infestation for both treated

and control plots.
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Caption: Signaling pathway of mating disruption in California red scale.
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Caption: Integrated Pest Management (IPM) workflow using Rescalure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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